5-(2-Chloro-4,5-dimethoxybenzylidene)-2-[(4-methoxyphenyl)imino]-3-methyl-1,3-thiazolidin-4-one

• Molecular Formula: C20H19ClN2O4S
• Molecular Weight: 418.9 g/mol
• IUPAC Name: (5Z)-5-[(2-chloro-4,5-dimethoxyphenyl)methylidene]-2-(4-methoxyphenyl)imino-3-methyl-1,3-thiazolidin-4-one
• InChI: InChI=1S/C20H19ClN2O4S/c1-23-19(24)18(10-12-9-16(26-3)17(27-4)11-15(12)21)28-20(23)22-13-5-7-14(25-2)8-6-13/h5-11H,1-4H3/b18-10-,22-20?
• InChI Key: ADUQDWOLHVZNDF-CMVSNXJPSA-N
• Isomeric SMILES: CN1C(=O)/C(=C/C2=CC(=C(C=C2Cl)OC)OC)/SC1=NC3=CC=C(C=C3)OC
• SMILES: CN1C(=O)C(=CC2=CC(=C(C=C2Cl)OC)OC)SC1=NC3=CC=C(C=C3)OC

Description

5-(2-Chloro-4,5-dimethoxybenzylidene)-2-[(4-methoxyphenyl)imino]-3-methyl-1,3-thiazolidin-4-one, also known as CDMT, is a synthetic compound that has gained attention in scientific research due to its potential applications in various fields.

Mechanism of Action

The mechanism of action of 5-(2-Chloro-4,5-dimethoxybenzylidene)-2-[(4-methoxyphenyl)imino]-3-methyl-1,3-thiazolidin-4-one is not fully understood, but it is believed to involve the inhibition of various enzymes and proteins. 5-(2-Chloro-4,5-dimethoxybenzylidene)-2-[(4-methoxyphenyl)imino]-3-methyl-1,3-thiazolidin-4-one has been found to inhibit the growth of bacteria by disrupting their cell wall synthesis. It has also been shown to induce apoptosis in cancer cells by activating caspase-3 and caspase-9.
Biochemical and physiological effects:
5-(2-Chloro-4,5-dimethoxybenzylidene)-2-[(4-methoxyphenyl)imino]-3-methyl-1,3-thiazolidin-4-one has been found to exhibit various biochemical and physiological effects. It has been shown to inhibit the activity of enzymes such as acetylcholinesterase and butyrylcholinesterase, which are involved in the breakdown of acetylcholine in the nervous system. 5-(2-Chloro-4,5-dimethoxybenzylidene)-2-[(4-methoxyphenyl)imino]-3-methyl-1,3-thiazolidin-4-one has also been found to reduce the levels of pro-inflammatory cytokines such as TNF-α and IL-6, which are involved in the immune response.

Advantages and Limitations for Lab Experiments

5-(2-Chloro-4,5-dimethoxybenzylidene)-2-[(4-methoxyphenyl)imino]-3-methyl-1,3-thiazolidin-4-one has several advantages for lab experiments, including its easy synthesis method and its ability to exhibit multiple activities. However, its limitations include its low solubility in water and its potential toxicity to living organisms.

Future Directions

There are several future directions for the research of 5-(2-Chloro-4,5-dimethoxybenzylidene)-2-[(4-methoxyphenyl)imino]-3-methyl-1,3-thiazolidin-4-one. One potential direction is the investigation of its potential use as a fluorescent probe for detecting metal ions in living organisms. Another potential direction is the development of more soluble derivatives of 5-(2-Chloro-4,5-dimethoxybenzylidene)-2-[(4-methoxyphenyl)imino]-3-methyl-1,3-thiazolidin-4-one that can be used in a wider range of applications. Additionally, the investigation of the mechanism of action of 5-(2-Chloro-4,5-dimethoxybenzylidene)-2-[(4-methoxyphenyl)imino]-3-methyl-1,3-thiazolidin-4-one and its potential interactions with other molecules could lead to the development of new drugs with improved efficacy and fewer side effects.
In conclusion, 5-(2-Chloro-4,5-dimethoxybenzylidene)-2-[(4-methoxyphenyl)imino]-3-methyl-1,3-thiazolidin-4-one is a synthetic compound that has gained attention in scientific research due to its potential applications in various fields. Its synthesis method, scientific research application, mechanism of action, biochemical and physiological effects, advantages and limitations for lab experiments, and future directions have been discussed in this paper. Further research on 5-(2-Chloro-4,5-dimethoxybenzylidene)-2-[(4-methoxyphenyl)imino]-3-methyl-1,3-thiazolidin-4-one could lead to the development of new drugs and technologies with significant benefits for society.

Synthesis Methods

5-(2-Chloro-4,5-dimethoxybenzylidene)-2-[(4-methoxyphenyl)imino]-3-methyl-1,3-thiazolidin-4-one can be synthesized through a reaction between 2-chloro-4,5-dimethoxybenzaldehyde and 4-methoxyaniline in the presence of thiazolidine-4-one. The reaction is carried out under reflux in acetic acid and yields 5-(2-Chloro-4,5-dimethoxybenzylidene)-2-[(4-methoxyphenyl)imino]-3-methyl-1,3-thiazolidin-4-one as a yellow solid.

Scientific Research Applications

5-(2-Chloro-4,5-dimethoxybenzylidene)-2-[(4-methoxyphenyl)imino]-3-methyl-1,3-thiazolidin-4-one has been extensively studied in scientific research due to its potential applications in various fields. It has been found to exhibit antibacterial, antifungal, and anticancer activities. 5-(2-Chloro-4,5-dimethoxybenzylidene)-2-[(4-methoxyphenyl)imino]-3-methyl-1,3-thiazolidin-4-one has also been investigated for its potential use as a fluorescent probe for detecting metal ions and as a corrosion inhibitor for metal surfaces.